3-Chloro-4-fluorophenylboronic acid
Overview
Description
3-Chloro-4-fluorophenylboronic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Molecular Structure Analysis
The linear formula of 3-Chloro-4-fluorophenylboronic acid is ClC6H3(F)B(OH)2. It has a molecular weight of 174.37 .Chemical Reactions Analysis
3-Chloro-4-fluorophenylboronic acid has been used in various chemical reactions such as Rh-catalyzed asymmetric addition reactions, Palladium-catalyzed oxidative cross-coupling reaction, and Suzuki-Miyaura coupling .Physical And Chemical Properties Analysis
The melting point of 3-Chloro-4-fluorophenylboronic acid is 242-247 °C. It has a density of 1.4±0.1 g/cm3 and a boiling point of 306.0±52.0 °C at 760 mmHg .Scientific Research Applications
Rh-Catalyzed Asymmetric Addition Reactions
Rhodium-catalyzed asymmetric addition reactions are essential in organic synthesis. 3-Chloro-4-fluorophenylboronic acid serves as a valuable substrate in these reactions. By combining it with suitable chiral ligands and Rh catalysts, chemists can achieve enantioselective transformations. These reactions enable the creation of complex chiral molecules with high stereochemical control .
Palladium-Catalyzed Oxidative Cross-Coupling Reaction
The oxidative cross-coupling reaction, catalyzed by palladium, allows the formation of C-C bonds. Researchers use 3-Chloro-4-fluorophenylboronic acid as a boron source in these transformations. By coupling it with suitable organic halides or other electrophiles, they can synthesize diverse biaryl compounds, heterocycles, and functionalized molecules .
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for constructing C-C bonds. In this reaction, 3-Chloro-4-fluorophenylboronic acid reacts with aryl or vinyl halides (e.g., aryl bromides or chlorides) in the presence of a palladium catalyst and a base. The resulting products find applications in materials science, pharmaceuticals, and agrochemicals .
Building Blocks for Drug Discovery
Boron-containing compounds play a crucial role in drug discovery. Researchers utilize 3-Chloro-4-fluorophenylboronic acid as a versatile building block. By incorporating it into drug candidates, they can modulate biological activity, enhance solubility, and improve pharmacokinetic properties. This boronic acid derivative contributes to the development of novel therapeutic agents .
Organic Synthesis and Functional Materials
The reactivity of boronic acids allows their incorporation into various functional materials. 3-Chloro-4-fluorophenylboronic acid participates in the synthesis of liquid crystals, luminescent materials, and polymers. Its unique substitution pattern provides opportunities for tailoring material properties, such as optical behavior and electronic properties .
Catalysis and Ligand Design
Boronic acids serve as ligands in transition metal-catalyzed reactions. Researchers explore the coordination chemistry of 3-Chloro-4-fluorophenylboronic acid with metals like palladium, rhodium, and copper. These studies contribute to the development of new catalytic methodologies and ligand design strategies for sustainable chemical transformations .
Safety And Hazards
properties
IUPAC Name |
(3-chloro-4-fluorophenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BClFO2/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,10-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDZZXIDQYKVDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)F)Cl)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370430 |
Source
|
| Record name | 3-Chloro-4-fluorophenylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-fluorophenylboronic acid | |
CAS RN |
144432-85-9 |
Source
|
| Record name | 3-Chloro-4-fluorophenylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-4-fluorophenylboronic Acid (contains varying amounts of Anhydride) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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